Cas no 145986-07-8 ((2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione)

• Product Name: (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione
• CAS No: 145986-07-8
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 142599
• PubChem ID: 454506
• Update Time: 2025-10-31

(2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-cis)- (9CI)
• (2R-cis)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]-2,4(1H,3H)-pyrimidinedione
• (2R-cis)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]-2,4(1H,3H)-pyrimidinedione
• LAMIVUDINE IMPURITY J
• Aids004768
• Aids-004768
• Lamivudine EP Impurity J
• (-)-(2R,5S)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
• 2,4(1H,3H)-Pyrimidinedione, 1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-cis)-
• A899266
• 1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-(cis-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidine-2,4(1H,3H)-dione
• LAMIVUDINE IMPURITY J [EP IMPURITY]
• 1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4-dione
• 1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidine-2,4(1H,3H)-dione, (2R,5S)-
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-cis)-
• Q27293528
• X3WEO4IF65
• LAMIVUDINE IMPURITY J [USP IMPURITY]
• 131086-26-5
• CHEMBL300569
• 1-((2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)PYRIMIDIN-2,4(1H,3H)-DIONE
• UNII-X3WEO4IF65
• ASC6Q46BYT
• SCHEMBL5079276
• LAMIVUDINE-URACIL DERIVATIVE
• 1-[(2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4(1H,3H)-dione
• DTXSID00163220
• 2,4(1H,3H)-Pyrimidinedione, 1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-cis)- (9CI); 1,3-Oxathiolane, 2,4(1H,3H)-pyrimidinedione deriv.; 1-[(2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4(1H,3H)-dione; Lamivudine Imp. J (EP)
• 145986-07-8
• 1-((2RS,5SR)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)uracil
• 1-((2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidine-2,4(1H,3H)-dione
• (2R,5S)-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidine-2,4(1H,3H)-dione
• (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C8H10N2O4S/c11-3-7-14-6(4-15-7)10-2-1-5(12)9-8(10)13/h1-2,6-7,11H,3-4H2,(H,9,12,13)/t6-,7+/m0/s1
• InChI Key： BNVOMPQTQUUYHU-NKWVEPMBSA-N
• SMILES： S1[C@H](CO)O[C@@H](C1)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 230.0362
• Monoisotopic Mass: 230.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.521
• Melting Point: 152-155°C
• Refractive Index: 1.619
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 78.87

(2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides

Additional information on (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione

(2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione (CAS No. 145986-07-8): A Comprehensive Overview

(2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione, also known by its CAS number 145986-07-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of oxathiolane and is structurally similar to other antiviral agents such as lamivudine and emtricitabine. The unique structure of this compound makes it a valuable candidate for the development of novel antiviral therapies, particularly against HIV and hepatitis B virus (HBV).

The chemical structure of (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione features a five-membered ring containing both oxygen and sulfur atoms, which confers specific pharmacological properties. The presence of the hydroxymethyl group and the pyrimidine moiety further enhances its biological activity and stability. These structural characteristics are crucial for its antiviral efficacy and have been extensively studied in various preclinical and clinical settings.

Recent research has highlighted the potential of (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione in combating viral infections. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against HIV reverse transcriptase, a key enzyme involved in viral replication. The study also noted that the compound has a favorable pharmacokinetic profile, making it suitable for oral administration.

In addition to its antiviral properties, (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione has shown promise in the treatment of hepatitis B virus (HBV). Preclinical studies have indicated that it effectively reduces viral load and improves liver function in animal models. These findings suggest that this compound could be a valuable addition to the current arsenal of antiviral drugs used to manage HBV infections.

The mechanism of action of (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione involves its ability to inhibit viral DNA synthesis by acting as a competitive substrate for viral DNA polymerases. This mechanism is similar to that of other nucleoside analogs used in antiviral therapy. However, the unique structure of this compound may provide additional advantages such as improved cellular uptake and reduced toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.

Beyond its direct antiviral effects, there is growing interest in exploring the broader applications of (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione. For instance, researchers are investigating its potential as an adjuvant therapy to enhance the effectiveness of existing antiviral treatments. Additionally, there is ongoing research into its use in combination with other drugs to address drug resistance issues commonly encountered in chronic viral infections.

The development of novel antiviral agents like (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione is crucial for addressing the global burden of viral diseases. With its unique structural features and promising biological activity, this compound represents a significant advancement in the field of medicinal chemistry and pharmaceutical research.

In conclusion, (2R-cis)-1-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)-pyrimidinedione (CAS No. 145986-07-8) is a promising candidate for the development of new antiviral therapies. Its potent inhibitory activity against HIV and HBV enzymes, favorable pharmacokinetic profile, and minimal side effects make it an attractive option for further clinical evaluation. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great potential for improving patient outcomes in the treatment of viral infections.